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Compound of Interest

Compound Name: 3-Tetradecylthiophene

Cat. No.: B052671

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 3-
tetradecylthiophene, a key organic semiconductor material. It details the molecule's structural
and physicochemical properties, outlines general experimental protocols for its synthesis and
characterization, and visualizes its structure and application pathways. All quantitative data is
presented in tabular format for clarity and comparative analysis.

Introduction

3-Tetradecylthiophene is an alkylated thiophene derivative that has garnered significant
interest in the fields of materials science and organic electronics. The molecule consists of a
five-membered aromatic thiophene ring substituted with a long, fourteen-carbon alkyl chain (a
tetradecyl group). This long alkyl chain imparts enhanced solubility and processability, making it
an excellent building block for creating solution-processable organic electronic devices.[1] Its
unique electronic properties, combined with its capacity to form stable thin films, are crucial for
improving charge transport in applications such as organic field-effect transistors (OFETSs),
organic photovoltaic cells (solar cells), and conductive polymers.[1] This guide serves as a
technical resource, consolidating key data on its molecular structure, properties, and relevant
experimental methodologies.

Molecular Identification and Structure

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b052671?utm_src=pdf-interest
https://www.benchchem.com/product/b052671?utm_src=pdf-body
https://www.benchchem.com/product/b052671?utm_src=pdf-body
https://www.benchchem.com/product/b052671?utm_src=pdf-body
https://www.chemimpex.com/products/44204
https://www.chemimpex.com/products/44204
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The fundamental identity of 3-tetradecylthiophene is established by its chemical formula,
molecular weight, and registry number. These core identifiers are summarized in the table

below.
Identifier Value Reference
IUPAC Name 3-tetradecylthiophene [2]
Synonyms 3-Myristylthiophene [2]
CAS Number 110851-66-6 [11[21131141[5]
Molecular Formula C18H32S [1112][3]
Molecular Weight 280.51 g/mol [11[3]
PubChem ID 14900816 [1]

The molecular structure features the tetradecyl chain attached to the third carbon atom of the
thiophene ring.

Molecular structure of 3-tetradecylthiophene.

Physicochemical Properties

The physical and chemical properties of 3-tetradecylthiophene are critical for its application in
various technologies. The compound is typically a liquid at room temperature with a relatively
high boiling point.

Property Value Reference

Colorless to light orange to
Appearance o [1]
yellow clear liquid

Density 0.905 g/cm? [3]
Melting Point 13°C [5]
Boiling Point 122 °C @ 0.5 mmHg [5]
Refractive Index n20D 1.49 [1]
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Experimental Protocols: Synthesis and

Characterization
General Synthesis Protocol

The synthesis of 3-tetradecylthiophene is commonly achieved via cross-coupling reactions. A
representative method is the Kumada coupling reaction, which involves the nickel-catalyzed
reaction of a Grignard reagent with an organic halide.

Objective: To synthesize 3-tetradecylthiophene from 3-bromothiophene and 1-
bromotetradecane.

Materials:

» 3-Bromothiophene

e Magnesium turnings

» 1-Bromotetradecane

» [1,2-Bis(diphenylphosphino)ethane]nickel(ll) chloride (NiClz(dppe))
e Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

» Argon or Nitrogen gas for inert atmosphere

Procedure:

o Grignard Reagent Formation: Under an inert atmosphere, add magnesium turnings to a
flame-dried, three-necked flask. Add a solution of 1-bromotetradecane in anhydrous THF
dropwise. Initiate the reaction if necessary (e.g., with a crystal of iodine) and allow it to stir
until the magnesium is consumed, forming tetradecylmagnesium bromide.
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Coupling Reaction: In a separate flask under an inert atmosphere, dissolve 3-
bromothiophene and the NiClz(dppe) catalyst in anhydrous THF. Cool the solution in an ice
bath.

Slowly add the prepared tetradecylmagnesium bromide solution to the 3-bromothiophene
solution.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature. Let it stir overnight.

Workup and Purification: Quench the reaction by slowly adding saturated aqueous NHaCl
solution. Extract the product into diethyl ether. Wash the combined organic layers with brine,
dry over anhydrous MgSOa, filter, and concentrate under reduced pressure.

Purify the crude product using column chromatography (e.g., silica gel with hexanes as
eluent) to yield pure 3-tetradecylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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